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Compound of Interest

Compound Name: Dihydralazine mesylate

Cat. No.: B12719318

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydralazine mesylate is a pharmaceutical agent belonging to the hydrazinophthalazine
class of drugs, recognized for its antihypertensive properties. It functions as a direct-acting
vasodilator, primarily targeting the smooth muscle of arterioles to reduce peripheral resistance
and lower blood pressure.[1][2] This technical guide provides an in-depth overview of the
chemical properties and structural characteristics of dihydralazine mesylate, compiling
essential data for researchers and professionals in drug development.

Chemical Structure and Identification

Dihydralazine mesylate is the methanesulfonate salt of dihydralazine. The core structure
consists of a phthalazine ring substituted with two hydrazinyl groups.

Chemical Structure of Dihydralazine Mesylate

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b12719318?utm_src=pdf-interest
https://www.benchchem.com/product/b12719318?utm_src=pdf-body
https://www.researchgate.net/publication/12083928_Determination_of_the_Aqueous_Solubility_of_Drugs_Using_a_Convenient_96-Well_Plate-Based_Assay
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_1_4_Disubstituted_Phthalazines.pdf
https://www.benchchem.com/product/b12719318?utm_src=pdf-body
https://www.benchchem.com/product/b12719318?utm_src=pdf-body
https://www.benchchem.com/product/b12719318?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12719318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12719318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

C )

-

A

D

/

[1 Nitric Oxide

(NO) Releasej

NO diffuses

/

A

/

[Soluble Guanylate Cy:

clase (sGC) Activatior)

A

A

GTP to cGMP

/

/

[Protein Kinase G

(PKG) Activatior)

A

4
| Intracellular Ca2*

A

/

Vasodilation
(Muscle Relaxation)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

3/4 Tech Support


https://www.benchchem.com/product/b12719318?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12719318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]
e 2. benchchem.com [benchchem.com]

« To cite this document: BenchChem. [Dihydralazine Mesylate: A Comprehensive Technical
Review of its Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12719318#dihydralazine-mesylate-
chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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